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Compound of Interest

Compound Name: 1-Methyl-2-(tributylstannyl)pyrrole

Cat. No.: B055704 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

specialized chemical reagents is paramount to ensuring both personal safety and experimental

integrity. This guide provides essential, immediate safety and logistical information for the use

of 1-Methyl-2-(tributylstannyl)pyrrole, a member of the organotin family, which requires

meticulous handling due to its hazardous properties. Adherence to these protocols is critical for

minimizing risks and ensuring responsible disposal.

Immediate Safety and Hazard Information
1-Methyl-2-(tributylstannyl)pyrrole is a toxic compound with significant health and

environmental hazards. The following table summarizes its GHS classifications and other key

safety data.
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Hazard Classification Code Description

Acute Toxicity, Oral H301 Toxic if swallowed[1]

Acute Toxicity, Dermal H312 Harmful in contact with skin[1]

Skin Irritation H315 Causes skin irritation[1]

Eye Irritation H319 Causes serious eye irritation[1]

Reproductive Toxicity H360FD
May damage fertility. May

damage the unborn child.

Specific Target Organ Toxicity

(Repeated Exposure)
H372

Causes damage to organs

through prolonged or repeated

exposure[1]

Hazardous to the Aquatic

Environment, Acute
H400 Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic
H410

Very toxic to aquatic life with

long lasting effects

Physical and Chemical Properties

Property Value

Molecular Formula C₁₇H₃₃NSn

Molecular Weight 370.16 g/mol

Appearance Colorless to yellow liquid

Density 1.1223 g/mL at 25 °C

Flash Point 98.3 °C (208.9 °F) - closed cup

Storage Temperature −20°C

Personal Protective Equipment (PPE)
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A multi-layered approach to PPE is mandatory when handling 1-Methyl-2-
(tributylstannyl)pyrrole. The following table outlines the minimum required PPE. It is crucial to

note that specific breakthrough times for this exact compound are not readily available;

therefore, the selection of gloves should be based on the general resistance of materials to

organotin compounds and the principles of chemical glove selection.

Body Part PPE Recommendation
Rationale and Best
Practices

Hands

Double gloving:- Inner: Nitrile

gloves- Outer: Butyl rubber or

heavy-duty nitrile gloves.

Organotins can penetrate

many glove materials. Double

gloving provides an additional

layer of protection. Butyl

rubber is often recommended

for its high resistance to a wide

range of chemicals.[2]

Regularly inspect gloves for

any signs of degradation or

puncture. Change gloves

immediately if contamination is

suspected.

Eyes/Face
Chemical safety goggles and a

face shield.

Protects against splashes and

aerosols that can cause

serious eye irritation.

Body

Flame-retardant lab coat worn

over long-sleeved clothing and

long pants.

Provides a barrier against skin

contact.

Respiratory
Work in a certified chemical

fume hood.

Ensures adequate ventilation

and prevents inhalation of

harmful vapors.

Operational Plan: Step-by-Step Handling Protocol
Due to its air and moisture sensitivity, 1-Methyl-2-(tributylstannyl)pyrrole must be handled

under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line or glovebox techniques.
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Preparation:

Gather all necessary equipment: Ensure all glassware is oven-dried and cooled under an

inert atmosphere to remove any moisture.

Inert Atmosphere: The reaction vessel must be purged with an inert gas (nitrogen or argon)

before introducing the reagent.

Syringe Preparation: Use a clean, dry syringe and needle. Flush the syringe with inert gas

multiple times before drawing up the liquid.

Handling:

Transfer: Use a syringe to transfer the liquid from the Sure/Seal™ bottle to the reaction

vessel. The bottle should be pressurized with a slight positive pressure of inert gas.

Temperature Control: If the reaction requires cooling, ensure the cooling bath is in place

before adding the reagent.

Reaction Monitoring: Monitor the reaction progress under the inert atmosphere.

Post-Reaction:

Quenching: Any unreacted organotin reagent should be quenched carefully. A common

method is the slow addition of a proton source, such as isopropanol, at a low temperature.

Work-up: Once the reaction is complete and quenched, the work-up can proceed. Be aware

that organotin byproducts will be present in the reaction mixture.

Disposal Plan
Proper disposal of organotin waste is critical to prevent environmental contamination. All waste

containing 1-Methyl-2-(tributylstannyl)pyrrole or its byproducts must be treated as hazardous

waste.

Waste Streams:
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Liquid Waste: Collect all liquid waste containing organotins in a dedicated, clearly labeled,

and sealed waste container.

Solid Waste: Contaminated consumables (e.g., gloves, paper towels, silica gel) must be

collected in a separate, sealed hazardous waste container.

Glassware: Contaminated glassware should be decontaminated before washing.

Decontamination of Glassware:

Initial Rinse: Rinse the glassware with a suitable organic solvent (e.g., acetone, toluene) to

remove the bulk of the organotin residue. Collect this rinse as hazardous waste.

Oxidative Treatment: Immerse the glassware in a solution of potassium permanganate in

aqueous sodium hydroxide or an oxidizing acid bath (e.g., nitric acid) overnight. This will

oxidize the tin compounds to less toxic inorganic tin oxides.

Final Cleaning: After the oxidative treatment, the glassware can be washed with soap and

water.

The following diagram illustrates the logical workflow for handling 1-Methyl-2-
(tributylstannyl)pyrrole.

Workflow for handling 1-Methyl-2-(tributylstannyl)pyrrole.

By adhering to these stringent safety and handling protocols, researchers can mitigate the risks

associated with 1-Methyl-2-(tributylstannyl)pyrrole and ensure a safe and productive

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(tributylstannyl)pyrrole: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b055704#personal-protective-equipment-
for-handling-1-methyl-2-tributylstannyl-pyrrole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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